Cas no 1909317-07-2 (benzyl 3-(chlorosulfonyl)-4-methoxypyrrolidine-1-carboxylate)

• Product Name: benzyl 3-(chlorosulfonyl)-4-methoxypyrrolidine-1-carboxylate
• CAS No: 1909317-07-2
• MF: C₁₃H₁₆ClNO₅S
• MW: 333.787841796875
• MDL: MFCD29060251
• CID: 5211546
• PubChem ID: 121552439
• Update Time: 2025-06-13

benzyl 3-(chlorosulfonyl)-4-methoxypyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Benzyl 3-chlorosulfonyl-4-methoxypyrrolidine-1-carboxylate
• benzyl 3-(chlorosulfonyl)-4-methoxypyrrolidine-1-carboxylate

• MDL： MFCD29060251
• Inchi： 1S/C13H16ClNO5S/c1-19-11-7-15(8-12(11)21(14,17)18)13(16)20-9-10-5-3-2-4-6-10/h2-6,11-12H,7-9H2,1H3
• InChI Key： MRTATIIMHXOISI-UHFFFAOYSA-N
• SMILES： N1(C(OCC2=CC=CC=C2)=O)CC(OC)C(S(Cl)(=O)=O)C1

Additional information on benzyl 3-(chlorosulfonyl)-4-methoxypyrrolidine-1-carboxylate

Professional Introduction to Benzyl 3-(chlorosulfonyl)-4-methoxypyrrolidine-1-carboxylate (CAS No. 1909317-07-2)

Benzyl 3-(chlorosulfonyl)-4-methoxypyrrolidine-1-carboxylate, with the chemical formula C₁₂H₁₂ClNO₄S, is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its unique CAS number 1909317-07-2, serves as a crucial intermediate in the synthesis of various bioactive molecules. Its structural features, particularly the presence of a chlorosulfonyl group and a methoxypyridine moiety, make it a versatile building block for designing novel therapeutic agents.

The chlorosulfonyl substituent in Benzyl 3-(chlorosulfonyl)-4-methoxypyrrolidine-1-carboxylate is a key functional group that enhances its reactivity and utility in synthetic chemistry. This group is known for its ability to participate in nucleophilic substitution reactions, allowing for the facile introduction of diverse pharmacophores. In contrast, the methoxypyridine ring contributes to the compound's solubility and stability, making it an ideal candidate for further derivatization. These structural attributes have positioned this compound as a valuable asset in the quest for new pharmaceuticals.

In recent years, there has been a surge in research focused on developing innovative treatments for neurological disorders. Benzyl 3-(chlorosulfonyl)-4-methoxypyrrolidine-1-carboxylate has emerged as a promising candidate in this domain due to its ability to modulate neurotransmitter activity. Studies have indicated that derivatives of this compound exhibit potential benefits in alleviating symptoms associated with conditions such as Parkinson's disease and epilepsy. The precise interaction between the chlorosulfonyl and methoxypyridine moieties within the molecule appears to be critical for its pharmacological effects.

The synthesis of Benzyl 3-(chlorosulfonyl)-4-methoxypyrrolidine-1-carboxylate involves multi-step organic transformations that highlight the compound's synthetic complexity. The process typically begins with the preparation of a pyrrolidine scaffold, which is subsequently functionalized with a methoxy group and a chlorosulfonyl moiety. Advanced techniques such as palladium-catalyzed cross-coupling reactions are often employed to ensure high yields and purity. These synthetic methodologies underscore the compound's importance in modern medicinal chemistry.

The pharmaceutical industry has shown considerable interest in exploring the therapeutic potential of Benzyl 3-(chlorosulfonyl)-4-methoxypyrrolidine-1-carboxylate. Researchers are leveraging computational modeling and high-throughput screening to identify novel derivatives with enhanced efficacy and reduced side effects. Preliminary findings suggest that modifications to the methoxypyridine ring can significantly alter the compound's pharmacokinetic properties, offering new avenues for drug development.

In addition to its applications in neuropharmacology, Benzyl 3-(chlorosulfonyl)-4-methoxypyrrolidine-1-carboxylate has been investigated for its potential role in anti-inflammatory therapies. The presence of both sulfonyl and methoxy groups imparts anti-inflammatory activity by modulating key signaling pathways involved in inflammation. This dual functionality makes it an attractive scaffold for designing next-generation anti-inflammatory agents.

The safety profile of Benzyl 3-(chlorosulfonyl)-4-methoxypyrrolidine-1-carboxylate is another critical aspect that has been extensively studied. Extensive toxicological assessments have been conducted to evaluate its acute and chronic toxicity. These studies have provided valuable insights into the compound's metabolic pathways and potential side effects, ensuring that it meets stringent safety standards before being considered for clinical use.

The future prospects of Benzyl 3-(chlorosulfonyl)-4-methoxypyrrolidine-1-carboxylate are promising, with ongoing research aimed at expanding its therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield groundbreaking discoveries that could revolutionize treatment strategies for various diseases. As our understanding of molecular interactions continues to evolve, this compound is poised to play a pivotal role in shaping the future of drug development.